Cas no 1408057-43-1 ((2R)-2-Methylpyrrolidin-2-ylmethanol hydrochloride)

• Product Name: (2R)-2-Methylpyrrolidin-2-ylmethanol hydrochloride
• CAS No: 1408057-43-1
• MF: C₆H₁₃NO
• MW: 115.173521757126
• MDL: MFCD23106112
• CID: 3162747
• PubChem ID: 51656383
• Update Time: 2025-08-05

(2R)-2-Methylpyrrolidin-2-ylmethanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R)-2-Methylpyrrolidine-2-methanol hydrochloride
• MFCD26959156
• [(2R)-2-methylpyrrolidin-2-yl]methanol;hydrochloride
• YKC53030
• 878-555-0
• ((2R)-2-methylpyrrolidin-2-yl)methanol hydrochloride
• 1523530-30-4
• 2-Pyrrolidinemethanol, 2-methyl-, hydrochloride (1:1), (2R)-
• (R)-(2-Methylpyrrolidin-2-yl)methanol hydrochloride
• (2R)-2-Methylpyrrolidine-2-methanol HCl
• SCHEMBL16914175
• AS-34746
• (2R)-2-Methylpyrrolidine-2-methanolHCl
• CS-0053068
• 1408057-43-1
• EN300-7417996
• AKOS025289854
• [(2R)-2-METHYLPYRROLIDIN-2-YL]METHANOL HYDROCHLORIDE
• SB20889
• (2R)-2-Methylpyrrolidin-2-ylmethanol hydrochloride

• MDL： MFCD23106112
• Inchi： 1S/C6H13NO/c1-6(5-8)3-2-4-7-6/h7-8H,2-5H2,1H3/t6-/m1/s1
• InChI Key： BJOWRJDUPYOCEU-ZCFIWIBFSA-N
• SMILES： OC[C@@]1(C)CCCN1

Computed Properties

• Exact Mass: 115.099714038g/mol
• Monoisotopic Mass: 115.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 84.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 32.3Ų

(2R)-2-Methylpyrrolidin-2-ylmethanol hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on (2R)-2-Methylpyrrolidin-2-ylmethanol hydrochloride

Introduction to (2R)-2-Methylpyrrolidin-2-ylmethanol Hydrochloride (CAS No. 1408057-43-1)

(2R)-2-Methylpyrrolidin-2-ylmethanol hydrochloride, identified by its Chemical Abstracts Service number CAS No. 1408057-43-1, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the pyrrolidine class of heterocyclic organic compounds, which are widely recognized for their diverse biological activities and applications in medicinal chemistry. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The< strong> (2R)-configuration of this compound is particularly noteworthy, as chirality plays a crucial role in the efficacy and selectivity of many drugs. The stereochemical purity of (2R)-2-methylpyrrolidin-2-ylmethanol hydrochloride is essential for ensuring the desired pharmacological outcomes in drug development. Recent advancements in asymmetric synthesis have enabled the more efficient and scalable production of enantiomerically pure compounds like this one, which is a testament to the progress in synthetic methodologies.

In recent years, there has been growing interest in pyrrolidine derivatives due to their potential as scaffolds for novel therapeutic agents. Studies have demonstrated that modifications in the pyrrolidine ring can lead to significant changes in biological activity, making it a versatile platform for drug discovery. The< strong> 2-methylpyrrolidin-2-ylmethanol moiety is particularly interesting because it can serve as a key pharmacophore in designing molecules with specific interactions with biological targets.

One of the most promising applications of (2R)-2-methylpyrrolidin-2-ylmethanol hydrochloride is in the development of central nervous system (CNS) drugs. Pyrrolidine derivatives have shown potential in treating neurological disorders by interacting with various neurotransmitter systems. For instance, research has indicated that compounds with this structural motif may modulate the activity of serotonin receptors, which are implicated in conditions such as depression and anxiety. The< strong> hydrochloride salt form of this compound enhances its bioavailability, facilitating its use in preclinical and clinical studies.

The compound's utility extends beyond CNS applications. It has also been explored as a precursor in the synthesis of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. Kinase enzymes are involved in numerous cellular processes, and their dysregulation is often associated with disease pathogenesis. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. (2R)-2-Methylpyrrolidin-2-ylmethanol hydrochloride provides a suitable scaffold for such inhibitors due to its ability to engage into multiple hydrogen bonding interactions and its favorable physicochemical properties.

Recent studies have highlighted the importance of optimizing synthetic routes to improve yields and reduce costs without compromising purity. The< strong> CAS No. 1408057-43-1 registry number ensures that researchers can reliably source this compound for their experiments. Moreover, advancements in crystal engineering have allowed for the production of high-purity forms of this compound, which is essential for structural elucidation and characterization using techniques such as X-ray crystallography.

The pharmaceutical industry continues to invest heavily in research aimed at identifying new therapeutic agents derived from natural product scaffolds or designed de novo. Pyrrolidine derivatives represent a rich area for exploration due to their structural diversity and biological relevance. The< strong> 2-methylpyrrolidin-2-ylmethanol core has been modified in numerous ways to generate libraries of compounds for high-throughput screening (HTS). This approach has led to the discovery of several lead candidates that are now undergoing further optimization.

In conclusion, (2R)-2-methylpyrrolidin-2-ylmethanol hydrochloride (CAS No. 1408057-43-1) is a versatile and valuable compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an attractive scaffold for designing molecules with targeted biological activities. As synthetic methodologies continue to evolve, the accessibility and quality of such compounds will improve, further driving innovation in medicinal chemistry.